Cas no 53005-23-5 (ethyl 12-aminododecanoate)

• Product Name: ethyl 12-aminododecanoate
• CAS No: 53005-23-5
• MF: C₁₄H₂₉NO₂
• MW: 243.385564565659
• MDL: MFCD27963392
• CID: 358249
• PubChem ID: 18364327
• Update Time: 2025-04-19

ethyl 12-aminododecanoate Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12-amino-, ethyl ester
• ethyl 12-aminododecanoate
• ethyl12-aminododecanoate
• E85164
• 53005-23-5
• SCHEMBL2967294
• EN300-313593
• DTXSID90593138

• MDL： MFCD27963392
• Inchi： 1S/C14H29NO2/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11-13-15/h2-13,15H2,1H3
• InChI Key： PATUZIMYRRFICT-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCCCCCCN)=O

Computed Properties

• Exact Mass: 243.21997
• Monoisotopic Mass: 243.219829168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.39
• XLogP3: 3.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32